Cas no 159174-40-0 (5,5-dimethoxy-2-methylpentan-2-amine)

• Product Name: 5,5-dimethoxy-2-methylpentan-2-amine
• CAS No: 159174-40-0
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6512061
• PubChem ID: 87871753
• Update Time: 2025-10-29

5,5-dimethoxy-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethoxy-2-methylpentan-2-amine
• EN300-1738357
• 159174-40-0
• SCHEMBL5662100

• Inchi： 1S/C8H19NO2/c1-8(2,9)6-5-7(10-3)11-4/h7H,5-6,9H2,1-4H3
• InChI Key： LWUUNNXHDKHVFJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5,5-dimethoxy-2-methylpentan-2-amine

Introduction to 5,5-dimethoxy-2-methylpentan-2-amine (CAS No. 159174-40-0)

5,5-dimethoxy-2-methylpentan-2-amine is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. With the CAS number 159174-40-0, this molecule has garnered attention due to its potential applications in synthetic chemistry and drug development. The compound’s molecular structure, featuring a branched alkyl chain with methoxy and amino substituents, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical formula of 5,5-dimethoxy-2-methylpentan-2-amine can be expressed as C₈H₁₇NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of two methoxy groups (–OCH₃) at the 5th carbon positions and a primary amine group (–NH₂) at the 2nd carbon position contributes to its reactivity and utility in various chemical transformations. This configuration allows for selective functionalization, making it a valuable building block in medicinal chemistry.

In recent years, the demand for specialized amines in pharmaceutical applications has surged, driven by their role as key intermediates in the synthesis of bioactive molecules. 5,5-dimethoxy-2-methylpentan-2-amine has been explored in several research studies for its potential use in developing novel therapeutic agents. Its structural features enable it to participate in nucleophilic substitution reactions, which are crucial for constructing complex drug scaffolds.

One of the most compelling aspects of 5,5-dimethoxy-2-methylpentan-2-amine is its role in the synthesis of chiral compounds. The branched structure and the presence of stereogenic centers make it an excellent candidate for producing enantiomerically pure or enriched derivatives. These derivatives are highly sought after in pharmaceuticals due to their improved pharmacological properties. Researchers have leveraged this compound to develop catalysts that enhance asymmetric synthesis, leading to more efficient and sustainable drug production methods.

The compound’s stability under various reaction conditions has also been a subject of interest. Studies have demonstrated that 5,5-dimethoxy-2-methylpentan-2-amine remains stable under mild conditions, which is advantageous for large-scale synthesis without significant degradation. This stability is attributed to the electron-donating nature of the methoxy groups, which help stabilize reactive intermediates during chemical transformations.

Recent advancements in computational chemistry have further highlighted the importance of 5,5-dimethoxy-2-methylpentan-2-amine in drug discovery. Molecular modeling studies have shown that derivatives of this compound can interact effectively with biological targets such as enzymes and receptors. This insight has led to the design of novel molecules with enhanced binding affinity and selectivity. For instance, researchers have used computational methods to predict how modifications to the methoxy and amino groups can improve binding interactions with therapeutic targets.

The pharmaceutical industry has also been exploring 5,5-dimethoxy-2-methylpentan-2-amine as a precursor for antiviral and anti-inflammatory agents. Its structural motif is found in several known drugs that exhibit potent biological activity. By modifying its functional groups or incorporating it into larger molecular frameworks, scientists aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 5,5-dimethoxy-2-methylpentan-2-amine has found utility in materials science. Its ability to undergo polymerization reactions makes it a potential monomer for creating novel polymers with specific properties. These polymers could be used in coatings, adhesives, or even as components in advanced materials such as shape-memory polymers.

The synthesis of 5,5-dimethoxy-2-methylpentan-2-amine itself is an area of active research. Chemists have developed multiple synthetic routes to produce this compound efficiently and cost-effectively. One common approach involves the reduction of nitroalkanes or the reductive amination of ketones followed by selective methylation at appropriate positions. These methods highlight the compound’s versatility as a synthetic intermediate.

Quality control and analytical techniques play a crucial role in ensuring the purity and consistency of 5,5-dimethoxy-2-methylpentan-2-amine for industrial applications. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC/MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its chemical structure and identify any impurities. These analytical methods provide confidence that the compound meets stringent industry standards before being used in further research or commercial products.

The future prospects for 5,5-dimethoxy-2-methylpentan-2-amine are promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more efficient production methods and novel derivatives with enhanced functionalities.